Cas no 83487-13-2 (3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-)

3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro- structure
83487-13-2 structure
Product name:3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-
CAS No:83487-13-2
MF:C8H11NO2
MW:153.178442239761
CID:708886

3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde,1-acetyl-1,4,5,6-tetrahydro-
    • 1-acetyl-3,4-dihydro-2H-pyridine-5-carbaldehyde
    • 3-Pyridinecarboxaldehyde, 1-acetyl-1,4,5,6-tetrahydro- (9CI)
    • N-acetyl-1,4,5,6-tetrahydronicotinaldehyde
    • 3-Pyridinecarboxaldehyde, 1-acetyl-1,4,5,6-tetrahydro-
    • Inchi: 1S/C8H11NO2/c1-7(11)9-4-2-3-8(5-9)6-10/h5-6H,2-4H2,1H3
    • InChI Key: KQNDOGANBCOPFG-UHFFFAOYSA-N
    • SMILES: C1N(C(C)=O)CCCC=1C=O

Computed Properties

  • Exact Mass: 153.079
  • Monoisotopic Mass: 153.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4A^2

Experimental Properties

  • Density: 1.209±0.06 g/cm3(Predicted)
  • Boiling Point: 302.3±41.0 °C(Predicted)
  • pka: -1.36±0.40(Predicted)

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